Cas no 13411-42-2 (2-Trimethylsilyl-1,3-dithiane)

2-Trimethylsilyl-1,3-dithiane structure

Product Name:2-Trimethylsilyl-1,3-dithiane

CAS No:13411-42-2

Molecular Formula:C₇H₁₆S₂Si

Molecular Weight:192.4174

MDL:MFCD00006655

CID:86929

PubChem ID:87577274

2-Trimethylsilyl-1,3-dithiane Properties

Names and Identifiers

- (1,3-Dithian-2-yl)trimethylsilane
- 2-Trimethylsilyl-1,3-dithiane
- 2-(Trimethylsilyl)-1,3-dithiane
- 1,3-dithian-2-yl(trimethyl)silane
- 1,3-Dithian-2-yltrimethylsilane
- 1,3-Dithiane-2-yltrimethylsilane
- Silane, 1,3-dithian-2-yltrimethyl-
- 2-TRIMETHYLSILYL-1,3-DITHIANE 97%
- 2-Trimethylsilyl-1,3-dithiane,97%
- 2-Trimethylsilyl-1,3-dithiane, 98+%
- 2-TRIMETHYLSILYL-1,3-DITHIANE, 99+%
- BTTUMVHWIAXYPJ-UHFFFAOYSA-N
- 1,3-Dithiane,2-(trimethylsilyl)-
- C7H16S2Si
- zlchem 985
- 2-trimethylsily-1,3-dithiane
- 2-trimethylsilyl-1, 3-dithiane
- ZLD0451
- 2-(trimethysilyl)-1,3-dithiane
- A
- 2-(Trimethylsilyl)-1,3-dithiane, >=99%
- FS-5760
- D95288
- J-006486
- CS-0130866
- s19325
- (1,3-dithiane-2-yl)trimethyl silane
- T1514
- 1,3-Dithian-2-yl(trimethyl)silane #
- EINECS 236-504-4
- [1,3]dithian-2-yl-trimethyl-silane
- MFCD00006655
- AC-30987
- InChI=1/C7H16S2Si/c1-10(2,3)7-8-5-4-6-9-7/h7H,4-6H2,1-3H
- SCHEMBL279647
- DTXSID70158542
- AKOS015840136
- NS00054253
- 13411-42-2
- FT-0660841
- 2-Trimethylsilyl-13-Dithiane
- FT-0608984
- (1,3-dithian-2-yl)trimethylsilane
- 1,3-Dithian-2-yl(trimethyl)silane
- DB-042218
- 2-TRIMETHYLSILYL-1,3-DITHIANE
- 1,3-DITHIAN-2-YLTRIMETHYLSILANE
- +Expand
- MDL： MFCD00006655
- InChIKey： BTTUMVHWIAXYPJ-UHFFFAOYSA-N
- Inchi： 1S/C7H16S2Si/c1-10(2,3)7-8-5-4-6-9-7/h7H,4-6H2,1-3H3
- SMILES： S1C([H])([H])C([H])([H])C([H])([H])SC1([H])[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 1616463

Computed Properties

Exact Mass: 192.046269g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 192.046269g/mol
Monoisotopic Mass: 192.046269g/mol
Topological Polar Surface Area: 50.6Å²
Heavy Atom Count: 10
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 3.47990
PSA: 50.60000
Refractive Index: n20/D 1.533(lit.)
Boiling Point: 77°C/2mmHg(lit.)
Flash Point: Fahrenheit: 204.8 ° f
Celsius: 96 ° c
Color/Form: Colorless - very light yellow transparent liquid
Solubility: Soluble in most organic solvents, usually used in ether solvents, such as THF and et2o
Density: 1.014 g/mL at 25 °C(lit.)

2-Trimethylsilyl-1,3-dithiane Security Information

WGK Germany：3
Safety Instruction： S23-S24/25
Hazardous Material transportation number：3334
TSCA：No
FLUKA BRAND F CODES：13

2-Trimethylsilyl-1,3-dithiane Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Trimethylsilyl-1,3-dithiane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033WR-1g	(1,3-Dithian-2-yl)trimethylsilane	13411-42-2	95%	1g	$36.00
A2B Chem LLC	AB44235-1g	2-Trimethylsilyl-1,3-dithiane	13411-42-2	95%	1g	$33.00	2024-04-20
Aaron	AR003453-100mg	(1,3-Dithian-2-yl)trimethylsilane	13411-42-2	95%	100mg	$20.00
abcr	AB111524-5 g	2-Trimethylsilyl-1,3-dithiane, 95%; .	13411-42-2	95%	5 g	€181.70	2023-07-20
Ambeed	A490948-250mg	(1,3-Dithian-2-yl)trimethylsilane	13411-42-2	95%	250mg	$19.00
eNovation Chemicals LLC	K31232-250g	(1,3-Dithian-2-yl)trimethylsilane	13411-42-2	97%	250g	$3000	2022-05-27
Fluorochem	S19325-5g	2-Trimethylsilyl-1,3-dithiane	13411-42-2	95%	5g	￡84.00	2022-02-28
TRC	T219575-1g	2-Trimethylsilyl-1,3-dithiane	13411-42-2		1g	$ 130.00	2022-06-03
BAI LING WEI Technology Co., Ltd.	S19325-5g	2-Trimethylsilyl-1,3-dithiane	13411-42-2	95%	5g	￥ 1848
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162340-1g	2-Trimethylsilyl-1,3-dithiane	13411-42-2	>96.0%(GC)	1g	¥181.90	2023-08-31

2-Trimethylsilyl-1,3-dithiane Related Literature

1. Enantioselective synthesis of α-hydroxysilanes by bioreduction of aroyltrimethylsilanes

Amauri F. Patrocínio,Ivan R. Corrêa Jr,Paulo J. S. Moran J. Chem. Soc. Perkin Trans. 1 1999 3133
2. Index pages

J. Chem. Soc. Perkin Trans. 1 1992 A001
3. Reaction of 1,3-dithiane anions with nitriles: generation of primary aminoketene thioacetals

Philip C. Bulman Page,Monique B. van Niel,P. Howard Williams J. Chem. Soc. Chem. Commun. 1985 742
4. Reactions of metallated 1,3-dithianes with carboxylic acid derivatives

Philip C. Bulman Page,Monique B. van Niel,Donald Westwood J. Chem. Soc. Perkin Trans. 1 1988 269
5. Reactions of dithiane derived alcohols: promotion of the Thorpe-Ingold effect by trimethylsilyl and t-butyl substituents

Andrew E. Davey,Andrew F. Parsons,Richard J. K. Taylor J. Chem. Soc. Perkin Trans. 1 1989 1853
6. Catalytic asymmetric sulfimidation of 1,3-dithianes

Yoshihiro Miyake,Hiroya Takada,Kouichi Ohe,Sakae Uemura J. Chem. Soc. Perkin Trans. 1 1998 2373
7. 2,2′-Ethylenebis(1,3-dithiane) as a polydentate μ2-, μ4- and μ5-assembling ligand for the construction of sulphur-rich Cu(i), Hg(ii) and heterometallic Cu(i)/Hg(ii) coordination polymers featuring uncommon network architectures

Lydie Viau,Michael Knorr,Lena Knauer,Lukas Brieger,Carsten Strohmann Dalton Trans. 2022 51 7581
8. Diazo transfer reaction of 2-(trimethylsilyl)-1,3-dithiane with tosyl azide. Reactivity of transient 2-diazo-1,3-dithiane

Luisa Benati,Gianluca Calestani,Pier Carlo Montevecchi,Piero Spagnolo J. Chem. Soc. Chem. Commun. 1995 1999
9. Counterattack reagents in organic synthesis: versatility and efficiency

Jih Ru Hwu,Jih Ru Hwu,Shwu-Chen Tsay Chem. Commun. 1998 161
10. Counterattack reagent: hexamethyldisilane in a direct synthesis of ketene dithioacetals and 2-trimethylsilyl-1,3-dithiane derivatives from 1,3-dithiane

Jih Ru Hwu,Taekyo Lee,Bryant A. Gilbert J. Chem. Soc. Perkin Trans. 1 1992 3219

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

13411-42-2 (2-Trimethylsilyl-1,3-dithiane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:13411-42-2)2-Trimethylsilyl-1,3-dithiane

Purity:99%/99%

Quantity:10g/25g

Price($):216.0/425.0